Cas no 877173-84-7 (3-Bromo-7-chloropyrazolo1,5-apyrimidine)

3-Bromo-7-chloropyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring both bromo and chloro functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its pyrazolopyrimidine core structure is of particular interest in medicinal chemistry due to its potential bioactivity. The bromine and chlorine substituents enhance its reactivity, facilitating further functionalization via cross-coupling reactions or nucleophilic substitutions. This compound is valued for its role in the development of kinase inhibitors and other biologically active molecules. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for constructing complex heterocyclic frameworks.
3-Bromo-7-chloropyrazolo1,5-apyrimidine structure
877173-84-7 structure
Product Name:3-Bromo-7-chloropyrazolo1,5-apyrimidine
CAS No:877173-84-7
MF:C6H3BrClN3
MW:232.465118646622
MDL:MFCD12755892
CID:844835
PubChem ID:21897627
Update Time:2025-05-28

3-Bromo-7-chloropyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-7-chloropyrazolo[1,5-a]pyrimidine
    • 3-bromo-7-chloro-Pyrazolo[1,5-a]pyrimidine
    • Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-chloro-
    • 7-chloro-3-bromopyrazolo[1,5-a]pyrimidine
    • SC1661
    • FCH1376194
    • AB65814
    • AM804470
    • AX8162726
    • AB0027199
    • W9008
    • ST24028460
    • 3-Bromo-7-chloropyrazolo1,5-apyrimidine
    • MDL： MFCD12755892
    • Inchi： 1S/C6H3BrClN3/c7-4-3-10-11-5(8)1-2-9-6(4)11/h1-3H
    • InChI Key： LZWBPGVLNBNKSM-UHFFFAOYSA-N
    • SMILES： BrC1C=NN2C(=CC=NC2=1)Cl

Computed Properties

  • Exact Mass: 230.92000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Topological Polar Surface Area: 30.2

Experimental Properties

  • Color/Form: Solid
  • Density: 2.03
  • PSA: 30.19000
  • LogP: 2.14520

3-Bromo-7-chloropyrazolo1,5-apyrimidine Security Information

3-Bromo-7-chloropyrazolo1,5-apyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-7-chloropyrazolo1,5-apyrimidine Pricemore >>

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3-Bromo-7-chloropyrazolo1,5-apyrimidine Production Method

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